Fmoc-N-Me-Ser(tBu)-OH
Overview
Description
Fmoc-N-Me-Ser(tBu)-OH, also known as Fmoc-N-α-methyl-O-t-butyl-L-serine, is a derivative of the amino acid serine . It is used as a building block for the introduction of N-α-methyl-serine amino acid residues by Fmoc solid-phase peptide synthesis .
Molecular Structure Analysis
The empirical formula of Fmoc-N-Me-Ser(tBu)-OH is C23H27NO5 . Its molecular weight is 397.46 g/mol .Physical And Chemical Properties Analysis
Fmoc-N-Me-Ser(tBu)-OH is a white to slight yellow to beige powder . . It is clearly soluble in 1 mmole in 2 ml DMF .Scientific Research Applications
Self-Assembly in Nanotechnology and Material Science : Fmoc-Ser(tBu)-OH demonstrates controlled morphological changes in self-assembled structures, which is significant for designing novel architectures in material science and nanotechnology (Kshtriya, B. Koshti, & Nidhi Gour, 2021).
Solid-Phase Peptide Synthesis : In peptide synthesis, Fmoc-Ser(tBu)-OH has been observed to undergo racemization under continuous-flow conditions. Adjustments in the synthesis process, such as using collidine as a tertiary base, can reduce racemization, highlighting its importance in peptide synthesis (A. D. Fenza, M. Tancredi, C. Galoppini, & P. Rovero, 1998).
Synthesis of Morpholine- and Thiomorpholine-3-carboxylic Acid Derivatives : Fmoc-Ser(tBu)-OH is used in the polymer-supported synthesis of these derivatives, leading to advancements in stereoselective synthesis and the development of new compounds (P. Králová et al., 2017).
Manufacturing of Hydrophobic Peptides : In the peptide industry, particularly in cancer vaccinations, Fmoc-Ser(tBu)-OH is used in the synthesis of hydrophobic peptides. This is critical for producing peptides in large quantities for clinical trials (Firuz Shakoori & Archana Gangakhedkar, 2014).
Synthesis of Fmoc-β2-Serine and Fmoc-β2-Threonine : This compound is utilized in the enantioselective synthesis of these amino acids, which are vital for constructing specific protein structures and functions (D. Meyer, R. Marti, & D. Seebach, 2015).
Solid Phase Synthesis of Highly Functionalized Spiroligomers : Fmoc-Ser(tBu)-OH is also used in the solid-phase synthesis of spiroligomers, which are useful in developing various applications due to their stereochemical and functional diversity (Yihui Xie et al., 2022).
properties
IUPAC Name |
(2S)-2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]-3-[(2-methylpropan-2-yl)oxy]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27NO5/c1-23(2,3)29-14-20(21(25)26)24(4)22(27)28-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19-20H,13-14H2,1-4H3,(H,25,26)/t20-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQSAXALAXPNFMG-FQEVSTJZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OCC(C(=O)O)N(C)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC[C@@H](C(=O)O)N(C)C(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20426642 |
Source
|
| Record name | O-tert-Butyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-N-methyl-L-serine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20426642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
397.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-N-Me-Ser(tBu)-OH | |
CAS RN |
197632-77-2 |
Source
|
| Record name | O-tert-Butyl-N-{[(9H-fluoren-9-yl)methoxy]carbonyl}-N-methyl-L-serine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20426642 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-alpha-(9-Fluorenylmethyloxycarbonyl)-N-alpha-methyl-O-t-butyl-L-serine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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